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Introduction

Helional®, a synthetic aromatic aldehyde, is a widely utilized fragrance ingredient in a variety
of consumer products, from fine fragrances to detergents and soaps. Its characteristic fresh,
floral, and marine scent profile has made it a staple in the perfumery industry. Chemically
known as 3-(1,3-Benzodioxol-5-yl)-2-methylpropanal, its presence in numerous household and
personal care products necessitates a thorough understanding of its environmental fate and
biodegradation to assess its ecological impact. This technical guide provides a comprehensive
overview of the current knowledge on the environmental distribution, persistence, and
degradation of Helional, intended to inform researchers, scientists, and professionals in drug
development and environmental science.

Physicochemical Properties

The environmental transport and partitioning of a chemical are largely governed by its
physicochemical properties. Helional is a colorless to pale yellow liquid with a molecular
formula of C11H1203 and a molecular weight of 192.21 g/mol .[1] Key properties influencing its
environmental behavior are summarized in Table 1.

Table 1: Physicochemical Properties of Helional
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Property Value Reference
CAS Number 1205-17-0 [2]
Molecular Formula C11H1203 [3]
Molecular Weight 192.21 g/mol [1]

Vapor Pressure 0.000288 mm Hg @ 23°C [3]

Log P (Octanol-Water Partition

Coefficient) L4 3l

Water Solubility Predicted: 734.5 mg/L @ 25°C  EPI Suite™
Boiling Point Predicted: 282.4 °C EPI Suite™
Melting Point Predicted: -12.9 °C EPI Suite™

Environmental Fate

The environmental fate of Helional is determined by a combination of transport and
transformation processes, including biodegradation, soil sorption, photolysis, and hydrolysis.

Biodegradation

Biodegradation is a key process for the removal of organic chemicals from the environment.

Based on available data, Helional is not readily biodegradable. A study following the OECD

301F guideline for ready biodegradability determined a biodegradation of only 8% over a 28-
day period.[4] This suggests that Helional may persist in the environment for a considerable
time.

Table 2: Biodegradability of Helional

Test Guideline  Inoculum Duration Result Reference
8%
OECD 301F _ _
) ) Biodegradation
(Manometric Activated sludge 28 days ] [4]
(Not readily

Respirometr
P Y) biodegradable)
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Soil Sorption

The mobility of Helional in soil and sediment is influenced by its tendency to adsorb to soil
organic carbon. The soil organic carbon-water partitioning coefficient (Koc) is a key parameter
for assessing this behavior. A predicted Log Koc value for Helional is presented in Table 3.
This value suggests that Helional has a low to moderate potential for adsorption to soil and
sediment, indicating a potential for leaching into groundwater.

Table 3: Predicted Soil Sorption and Bioconcentration of Helional

Parameter Predicted Value Method

EPI Suite™ (KOCWIN™

Log Koc 2.45
v2.00)

Bioconcentration Factor (BCF) 13.84 EPI Suite™ (BCFBAF™ v3.01)

Photolysis and Hydrolysis

Photolysis, or degradation by sunlight, can be a significant removal mechanism for chemicals in
aguatic environments. Similarly, hydrolysis is the breakdown of a chemical due to its reaction
with water. Based on predictive modeling, the potential for these processes to contribute to the

degradation of Helional is estimated below.

Table 4: Predicted Abiotic Degradation of Helional

Degradation Process Predicted Half-life Method

0.287 days (12-hr day, 1.5E6 EPI Suite™ (AOPWIN™

Atmospheric Oxidation
OH/cm3) v1.92)

EPI Suite™ (HYDROWIN™

Hydrolysis Not expected to be significant
v2.00)

Biodegradation Pathway

While specific experimental studies detailing the complete biodegradation pathway of Helional
are not readily available in the public domain, a plausible pathway can be predicted based on

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

the biotransformation of structurally similar compounds, such as piperonal and other aromatic
aldehydes. The proposed pathway involves initial oxidation of the aldehyde group, followed by
demethylenation of the methylenedioxy bridge and subsequent ring cleavage.

The following diagram illustrates a predicted biodegradation pathway for Helional.
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Predicted biodegradation pathway of Helional.

Aquatic Ecotoxicity

Helional is classified as "Toxic to aquatic life with long lasting effects" (H411), indicating its
potential to cause harm to aquatic organisms.[2][4] While specific experimental ecotoxicity data
is limited in publicly available literature, predictive models can provide an estimation of its
toxicity to different aquatic species.

Table 5: Predicted Aquatic Ecotoxicity of Helional

Predicted Value

Organism Endpoint Method
(mglL)
Fish (Fathead EPI Suite™
_ 96-h LC50 5.4
Minnow) (ECOSAR™ v2.0)
_ EPI Suite™
Daphnia magna 48-h EC50 8.1

(ECOSAR™ v2.0)

EPI Suite™

Green Algae 96-h EC50 2.7
(ECOSAR™ v2.0)

Experimental Protocols
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This section outlines the general methodologies for key experiments used to determine the
environmental fate and ecotoxicity of substances like Helional.

Ready Biodegradability: OECD 301F (Manometric
Respirometry Test)

This test evaluates the potential for a substance to be rapidly biodegraded in an aerobic
agueous environment.

¢ Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with a microbial source (typically activated sludge) and incubated in a closed flask with a
device to measure oxygen consumption. The amount of oxygen consumed by the microbial
population during the degradation of the test substance is measured over a 28-day period
and is expressed as a percentage of the theoretical oxygen demand (ThOD).

o Apparatus: Closed respirometer with a device for measuring oxygen consumption.

e Procedure:

o

Prepare a mineral medium containing essential inorganic salts.

o Add the test substance to the test flasks at a concentration that is not inhibitory to the
microorganisms.

o Inoculate the flasks with a small volume of activated sludge from a sewage treatment
plant.

o Include control flasks (inoculum only) and reference flasks (with a readily biodegradable
substance like sodium benzoate).

o Incubate the flasks in the dark at a constant temperature (e.g., 20 = 1 °C) for 28 days.
o Continuously measure the oxygen consumption.

 Interpretation: A substance is considered readily biodegradable if it reaches a biodegradation
level of = 60% of the ThOD within a 10-day window during the 28-day test period.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b122354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Preparation

Prepare Mineral Medium

Add Test Substance
Inoculate with
Activated Sludge
Incubation & [Measurement

Incubate at 20°C
for 28 days

Measure O2 Consumption

Calculate % Biodegradation
(vs. ThOD)

:

Evaluate Pass Criteria
(=60% in 10-d window)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Sampling

Water Sample Soil/Sediment Sample

Extraction & Concentration

Soxhlet or Pressurized
Liquid Extraction

Liquid-Liquid Extraction
or Solid-Phase Extraction

Analysis

Gas Chromatography-
Mass Spectrometry (GC-MS)

:

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Environmental Fate and Biodegradation of
Helional: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122354#environmental-fate-and-biodegradation-of-
helional]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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